Cas no 1225763-93-8 (2-1-(3-bromophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-bromophenyl)cyclopropylacetic acid
• CAS No: 1225763-93-8
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6598719
• PubChem ID: 82088576
• Update Time: 2025-10-29

2-1-(3-bromophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromophenyl)cyclopropylacetic acid
• Cyclopropaneacetic acid, 1-(3-bromophenyl)-
• 2-[1-(3-bromophenyl)cyclopropyl]acetic acid
• KS-10295
• AKOS022317238
• 1225763-93-8
• SCHEMBL15513651
• SSAXTJHMGUOZLX-UHFFFAOYSA-N
• 1-(3-bromophenyl)cyclopropylacetic acid
• EN300-1893378

• Inchi： 1S/C11H11BrO2/c12-9-3-1-2-8(6-9)11(4-5-11)7-10(13)14/h1-3,6H,4-5,7H2,(H,13,14)
• InChI Key： SSAXTJHMGUOZLX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.553±0.06 g/cm3(Predicted)
• Boiling Point: 384.7±25.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 2-1-(3-bromophenyl)cyclopropylacetic acid

2-1-(3-Bromophenyl)cyclopropylacetic Acid (CAS No: 1225763-93-8)

2-1-(3-Bromophenyl)cyclopropylacetic acid is a compound with the CAS number 1225763-93-8, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. This compound is characterized by a cyclopropane ring fused with a phenyl group, which introduces interesting electronic and steric properties. The presence of the bromine atom at the 3-position of the phenyl ring further enhances its reactivity and makes it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly in the development of anticancer agents. The strained ring system in cyclopropane derivatives often leads to unique interactions with biological targets, making them promising candidates for therapeutic interventions. In this context, 2-1-(3-bromophenyl)cyclopropylacetic acid has been explored for its potential to inhibit specific enzymes or pathways associated with cancer cell proliferation.

The synthesis of 2-1-(3-bromophenyl)cyclopropylacetic acid typically involves a multi-step process, including the formation of the cyclopropane ring and subsequent functionalization with the bromophenyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced catalytic systems has further streamlined the synthesis process, making it more efficient and scalable.

From a structural perspective, cyclopropylacetic acid derivatives are known for their ability to modulate protein-protein interactions (PPIs), which are critical in many cellular processes. By incorporating a bromophenyl group, 2-1-(3-bromophenyl)cyclopropylacetic acid gains additional versatility, allowing it to target a broader range of biological systems. This makes it an attractive candidate for exploring novel therapeutic strategies against diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most exciting developments involving cyclopropane-containing compounds is their application in targeted drug delivery systems. The unique electronic properties of these molecules enable them to act as carriers for drugs or imaging agents, improving their bioavailability and reducing side effects. In this regard, 2-1-(3-bromophenyl)cyclopropylacetic acid has shown potential as a component in nanotechnology-based drug delivery platforms.

Moreover, computational studies have provided deeper insights into the molecular interactions of cyclopropane-containing compounds with biological targets. Advanced modeling techniques have revealed that the strained ring system in 2-1-(3-bromophenyl)cyclopropylacetic acid can induce specific conformational changes in proteins, enhancing its binding affinity and selectivity. These findings have paved the way for rational drug design approaches tailored to exploit these properties.

In terms of pharmacokinetics, cyclopropane-containing compounds often exhibit favorable absorption profiles due to their lipophilic nature. However, their metabolism can be complex, depending on the functional groups present. For 2-1-(3-bromophenyl)cyclopropylacetic acid, studies have shown that it undergoes phase I metabolism primarily through oxidation pathways, leading to metabolites that retain some of its bioactivity while reducing toxicity.

The integration of cyclopropane-containing compounds into medicinal chemistry pipelines has also been facilitated by advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools allow researchers to accurately characterize the compound's structure and monitor its behavior during biological assays.

In conclusion, 2-1-(3-bromophenyl)cyclopropylacetic acid (CAS No: 1225763-93-8) represents a significant advancement in organic chemistry with promising applications in drug discovery and beyond. Its unique structure, coupled with recent research findings, positions it as a key player in developing innovative therapeutic solutions for various diseases.